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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625

For Researchers, Scientists, and Drug Development Professionals

Abstract

Rubidium nitrate (RbNO3) is a salt of rubidium and nitric acid with applications in various
scientific and industrial fields. While the toxicity of rubidium itself is considered low, the nitrate
component introduces specific hazards that necessitate careful handling and a thorough
understanding of its toxicological profile. This technical guide provides a comprehensive
overview of the hazards associated with rubidium nitrate, including its physicochemical
properties, toxicological data from preclinical studies, and the underlying mechanisms of its
toxicity. Detailed experimental protocols for key toxicological assays are described to provide a
framework for further research and safety evaluation. Particular emphasis is placed on the
primary hazard of nitrate-induced methemoglobinemia.

Physicochemical Properties

A clear understanding of the physical and chemical properties of rubidium nitrate is
fundamental to its safe handling and use in experimental settings.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b080625?utm_src=pdf-interest
https://www.benchchem.com/product/b080625?utm_src=pdf-body
https://www.benchchem.com/product/b080625?utm_src=pdf-body
https://www.benchchem.com/product/b080625?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Chemical Formula RbNOs [1112]
Molar Mass 147.47 g/mol [1][2]
Appearance White crystalline solid [2][3]
Density 3.11 g/cm?3 [1112]
_ _ 310 °C (590 °F; 583 K)
Melting Point [1112]
(decomposes)

o 44.28 g/100 mL (16 °C), 65.0
Solubility in Water [2]
/100 mL (25 °C)

Solubility in Acetone Very slightly soluble [1]

Toxicological Hazards

The primary toxicological concern with rubidium nitrate is associated with the nitrate ion. In
vivo, particularly in the gastrointestinal tract, nitrate can be reduced to nitrite by bacteria.[4]
Nitrite is a more potent toxicant and is responsible for the most significant acute health effect of
nitrate exposure: methemoglobinemia.[4]

Acute Toxicity

The most commonly cited quantitative measure of acute toxicity for rubidium nitrate is the oral
median lethal dose (LD50) in rats.

Route of )

L . Species LD50 Reference
Administration
Oral Rat 4625 mg/kg [3][5]

Symptoms of Acute Exposure:

 Ingestion: Ingestion of large amounts of rubidium nitrate can lead to methemoglobinemia,
characterized by cyanosis (bluish discoloration of the skin), headache, dizziness, shortness
of breath, and in severe cases, respiratory distress and death.[3]
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 Inhalation: Inhalation of dust may irritate the respiratory tract.[6]
e Skin Contact: May cause skin irritation.[6]

o Eye Contact: May cause serious eye irritation.[6]

Genotoxicity and Carcinogenicity

There is limited specific data on the genotoxicity of rubidium nitrate. However, the nitrate ion
IS a precursor to nitrosamines, some of which are known carcinogens. The International
Agency for Research on Cancer (IARC) has classified ingested nitrate or nitrite under
conditions that result in endogenous nitrosation as "probably carcinogenic to humans" (Group
2A).[7]

Fire and Explosion Hazards

Rubidium nitrate is a strong oxidizer and can intensify fires.[6] It may cause fire or explosion
when in contact with combustible materials.[3]

Parameter Value Reference

GHS Classification Oxidizing solids, Category 2 [6][8]

) Health: 1, Flammaubility: O,
NFPA 704 Rating e - [2]
Instability: 0, Special: OX

Experimental Protocols

Detailed methodologies for key toxicological assessments are crucial for the reproducibility and
interpretation of safety data. The following are representative protocols based on OECD
guidelines.

Acute Oral Toxicity (based on OECD Guideline 401)

Objective: To determine the median lethal dose (LD50) of rubidium nitrate following a single
oral administration.

Experimental Workflow:
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Neutral Red Assay Data Analysis

Encuhale cells with Neutral Red dyHNash cells and extract the dye Measure absorbance at 540 nm Calculate cell viability as a percentage of the control Determine the IC50 value

Treatment

Include untreated and vehicle controls
Cell Culture ’—>(Expuse cells to different concentrations for 24 huma
E:u\mre CHO cells in appropriate memuer—»Geed cells into 96-well plales]—»Encubale until cells reach desired confluency Prepare serial dilutions of Rubidium N\lrala
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b080625?utm_src=pdf-custom-synthesis
https://www.oecd.org/en/publications/2002/04/test-no-404-acute-dermal-irritation-corrosion_g1gh2929.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9827765/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9827765/
https://www.oecd.org/en/publications/2015/07/test-no-404-acute-dermal-irritation-corrosion_g1g59b23.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.nucro-technics.com/services/toxicology/oecd-404-acute-dermal-irritation-corrosion/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://toxicology-ind.com/acute-dermal-irritation-oecd-404/
https://www.iasp-pain.org/targeting-the-nitric-oxide-cgmp-signaling-pathway-to-treat-chronic-pain/
https://www.benchchem.com/product/b080625#understanding-the-hazards-of-rubidium-nitrate
https://www.benchchem.com/product/b080625#understanding-the-hazards-of-rubidium-nitrate
https://www.benchchem.com/product/b080625#understanding-the-hazards-of-rubidium-nitrate
https://www.benchchem.com/product/b080625#understanding-the-hazards-of-rubidium-nitrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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